Cas no 118161-85-6 (2-(4-(3-methoxyphenyl)piperazin-1-yl)ethan-1-ol)

• Product Name: 2-(4-(3-methoxyphenyl)piperazin-1-yl)ethan-1-ol
• CAS No: 118161-85-6
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 1100798
• PubChem ID: 43509653
• Update Time: 2025-05-22

2-(4-(3-methoxyphenyl)piperazin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxyphenyl)-1-Piperazineethanol
• 2-(4-(3-methoxyphenyl)piperazin-1-yl)ethan-1-ol
• 2-[4-(3-methoxyphenyl)piperazin-1-yl]ethanol
• AKOS009562131
• SCHEMBL15743241
• F1907-8668
• starbld0033264
• 118161-85-6

• Inchi： 1S/C13H20N2O2/c1-17-13-4-2-3-12(11-13)15-7-5-14(6-8-15)9-10-16/h2-4,11,16H,5-10H2,1H3
• InChI Key： HXOPOOCWOIFSOS-UHFFFAOYSA-N
• SMILES： OCCN1CCN(C2C=CC=C(C=2)OC)CC1

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.9Ų

Additional information on 2-(4-(3-methoxyphenyl)piperazin-1-yl)ethan-1-ol

2-(4-(3-Methoxyphenyl)piperazin-1-yl)ethan-1-ol: A Comprehensive Overview

2-(4-(3-Methoxyphenyl)piperazin-1-yl)ethan-1-ol, also known by its CAS number 118161-85-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in drug discovery and development. The molecule's structure, characterized by a piperazine ring substituted with a methoxyphenyl group and an ethanol moiety, makes it a unique candidate for exploring various biological activities.

The synthesis of 2-(4-(3-Methoxyphenyl)piperazin-1-yl)ethan-1-ol involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and improved purity. The compound's physical properties, such as its melting point, solubility, and stability under different conditions, have been extensively characterized using modern analytical techniques like NMR spectroscopy and mass spectrometry.

One of the most promising aspects of 2-(4-(3-Methoxyphenyl)piperazin-1-yl)ethan-1-ol lies in its potential biological activity. Studies have demonstrated that this compound exhibits significant antioxidant properties, making it a potential candidate for applications in oxidative stress-related diseases. Additionally, research has shown that it may possess anti-inflammatory and analgesic effects, which could be harnessed for developing novel therapeutic agents.

The structural versatility of 2-(4-(3-Methoxyphenyl)piperazin-1-yl)ethan-1-ol allows for further functionalization to explore its potential in drug delivery systems. For instance, recent studies have investigated the use of this compound as a carrier for targeted drug delivery due to its ability to form stable complexes with various bioactive molecules.

In conclusion, 2-(4-(3-Methoxyphenyl)piperazin-1-yl)ethan-1-ol, with its unique chemical structure and diverse biological activities, represents a valuable asset in the realm of chemical research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing modern medicine.